Cas no 323176-91-6 (1-Propanone,1-(5-chloro-3-methylbenzo[b]thien-2-yl)-3-(dimethylamino)-)

• Product Name: 1-Propanone,1-(5-chloro-3-methylbenzo[b]thien-2-yl)-3-(dimethylamino)-
• CAS No: 323176-91-6
• MF: C₁₄H₁₆ClNOS
• MW: 281.800941467285
• CID: 1454767
• Update Time: 2024-08-25

1-Propanone,1-(5-chloro-3-methylbenzo[b]thien-2-yl)-3-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(5-chloro-3-methylbenzo[b]thien-2-yl)-3-(dimethylamino)-
• 1-Propanone, 1-(5-chloro-3-methylbenzo[b]thien-2-yl)-3-(dimethylamino)-

• Inchi： 1S/C14H16ClNOS/c1-9-11-8-10(15)4-5-13(11)18-14(9)12(17)6-7-16(2)3/h4-5,8H,6-7H2,1-3H3
• InChI Key： XLBZOSWZDNBBLC-UHFFFAOYSA-N
• SMILES： C(C1SC2=CC=C(Cl)C=C2C=1C)(=O)CCN(C)C

Computed Properties

• Exact Mass: 281.06428

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 412.0±45.0 °C(Predicted)
• PSA: 20.31
• pka: 8.61±0.28(Predicted)